1-(4-ethoxyphenyl)-3-[(2-oxo-3-azepanyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(2-oxoazepan-3-yl)amino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H23N3O4/c1-2-25-13-8-6-12(7-9-13)21-16(22)11-15(18(21)24)20-14-5-3-4-10-19-17(14)23/h6-9,14-15,20H,2-5,10-11H2,1H3,(H,19,23)
• InChI Key: XOOGBNBOJXIBTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3CCCCNC3=O
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrrolidine derivatives, including those similar to the target compound, involves multi-step chemical reactions. A notable approach includes the condensation of α-amino acid esters with ethoxycarbonylacetic acid, followed by Dieckmann cyclisation and hydrolysis–decarboxylation processes. These methods yield pyrrolidine-2,4-diones, which can be further acylated to produce 3-acyltetramic acids, demonstrating the versatility and complexity of synthesizing these compounds (Jones et al., 1990).

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is characterized by their cyclic backbone, which can be analyzed using techniques like X-ray crystallography. This analysis reveals the conformational aspects and the geometric relationship between different substituents, providing insight into the compound's chemical behavior and potential interactions with biological targets. For instance, the crystal structure of related compounds shows a planar arrangement of the pyrrolidine ring with substituents, such as ethoxy carbonyl moieties, indicating the importance of molecular geometry in their biological activities (Patel et al., 2012).

Chemical Reactions and Properties

Pyrrolidine derivatives undergo various chemical reactions, including acylation, to produce a wide range of functionalized compounds. These reactions are essential for modifying the chemical properties of the core structure, thereby enhancing its biological activity or altering its physical properties for specific applications. The efficient synthesis protocols involve the use of Lewis acids, such as boron trifluoride–diethyl ether, highlighting the compound's reactivity and the potential for diverse chemical transformations (Jones et al., 1990).